molecular formula C20H15NO2 B8628491 1h-Isoindol-1-one,2,3-dihydro-4-(4-phenoxyphenyl)-

1h-Isoindol-1-one,2,3-dihydro-4-(4-phenoxyphenyl)-

Cat. No.: B8628491
M. Wt: 301.3 g/mol
InChI Key: AFYWTGDJVZTHPQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1h-Isoindol-1-one,2,3-dihydro-4-(4-phenoxyphenyl)- is a useful research compound. Its molecular formula is C20H15NO2 and its molecular weight is 301.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1h-Isoindol-1-one,2,3-dihydro-4-(4-phenoxyphenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1h-Isoindol-1-one,2,3-dihydro-4-(4-phenoxyphenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C20H15NO2

Molecular Weight

301.3 g/mol

IUPAC Name

4-(4-phenoxyphenyl)-2,3-dihydroisoindol-1-one

InChI

InChI=1S/C20H15NO2/c22-20-18-8-4-7-17(19(18)13-21-20)14-9-11-16(12-10-14)23-15-5-2-1-3-6-15/h1-12H,13H2,(H,21,22)

InChI Key

AFYWTGDJVZTHPQ-UHFFFAOYSA-N

Canonical SMILES

C1C2=C(C=CC=C2C(=O)N1)C3=CC=C(C=C3)OC4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of Example 55A (301 mg, 1.16 mmol), 4-phenoxyphenylboronic acid (271 mg, 1.27 mmol) and Na2CO3 (403 mg, 4.75 mmol) in DME (10 mL), water (4.8 mL), and ethanol (2.4 mL) was degassed with N2 for 45 minutes, treated with Pd(PPh3)4 (120 mg), and heated to 80° C. overnight. The suspension was cooled to room temperature, poured into water, and extracted with ethyl acetate. The combined extracts were dried (Na2SO4), filtered, and concentrated. The concentrate was triturated with warm ethanol to give 183 mg of the desired product. 1H NMR (300 MHz, DMSO-d6) δ 4.51 (s, 2H); 7.07–7.13 (m, 3H); 7.20 (t, J=7.5 Hz, 1H); 7.33 (t, J=7.1 Hz, 1H); 7.38–7.47 (m, 3H); 7.59 (t, J=7.5 Hz, 1H); 7.62–7.69 (m, 3H); 8.69 (s, 1H); MS (ESI(+)) m/e 302.1 (M+H)+.
Quantity
301 mg
Type
reactant
Reaction Step One
Quantity
271 mg
Type
reactant
Reaction Step One
Quantity
403 mg
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
4.8 mL
Type
solvent
Reaction Step One
Quantity
2.4 mL
Type
solvent
Reaction Step One
Quantity
120 mg
Type
catalyst
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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